Cas no 2305327-06-2 (4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride)

• Product Name: 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride
• CAS No: 2305327-06-2
• MF: C₁₃H₁₅F₄NO₄S₂
• MW: 389.386115312576
• CID: 5684319
• PubChem ID: 139021423
• Update Time: 2025-10-31

4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26579155
• 2305327-06-2
• 4-{[3-(trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride
• 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride

• Inchi： 1S/C13H15F4NO4S2/c14-13(15,16)9-2-1-3-10(8-9)18-24(21,22)12-6-4-11(5-7-12)23(17,19)20/h4-7,9-10,18H,1-3,8H2
• InChI Key： CYWZFOLIDAFDKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(NC1CCCC(C(F)(F)F)C1)(=O)=O

Computed Properties

• Exact Mass: 389.03786296g/mol
• Monoisotopic Mass: 389.03786296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.1Ų

Additional information on 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride (CAS No. 2305327-06-2)

The compound 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride (CAS No. 2305327-06-2) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and bioconjugation applications. Its unique structure, featuring a trifluoromethylcyclohexyl group and a sulfamoyl benzene core, makes it a valuable intermediate for designing targeted therapeutics and protease inhibitors. Researchers are increasingly exploring its utility in covalent drug discovery, a hot topic in AI-driven pharmaceutical research.

In recent years, the demand for sulfonyl fluoride-based probes has surged due to their selective reactivity with amino acid residues like tyrosine and lysine. This aligns with the growing interest in chemical biology tools for protein profiling and activity-based protein profiling (ABPP). The trifluoromethyl moiety in this compound enhances its metabolic stability, a critical factor in drug design optimization—a frequently searched term in bioinformatics and computational chemistry forums.

The sulfonyl fluoride group in 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride enables covalent binding to biological targets, a mechanism leveraged in irreversible inhibitors for kinases and serine hydrolases. This property is particularly relevant to cancer therapy research, where precision medicine approaches dominate scientific discussions. Notably, the compound’s cyclohexyl backbone contributes to improved lipophilicity, addressing drug delivery challenges—a recurring theme in nanomedicine queries.

From a synthetic perspective, the incorporation of fluorine atoms (via the trifluoromethyl group) aligns with the FDA’s emphasis on fluorinated pharmaceuticals, which account for ~30% of recent drug approvals. This connects to trending searches on fluorine in drug discovery and halogen bonding effects. The compound’s sulfamoyl linker also offers versatility for structure-activity relationship (SAR) studies, a key focus area in high-throughput screening workflows.

Environmental and green chemistry considerations are increasingly shaping compound selection. Here, the sulfonyl fluoride’s balance between reactivity and stability reduces wasteful byproducts—addressing sustainable synthesis concerns often raised in academic publications. Furthermore, its potential as a click chemistry component resonates with bioorthogonal chemistry enthusiasts, a rapidly growing niche in chemical biology.

In analytical applications, 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride exhibits distinct chromatographic properties due to its polar sulfonyl and nonpolar cyclohexyl domains. This duality makes it a candidate for HPLC method development studies—another frequent search topic among analytical chemists. Its 19F-NMR signal (from the CF3 group) also enables novel spectroscopic tracking techniques in mechanistic studies.

The compound’s patent landscape reveals emerging interest from biotech startups specializing in fragment-based drug discovery. This correlates with rising Google Trends data for small molecule probes and chemical genomics. As AI-assisted molecular design tools advance, compounds like this with multi-functional handles (sulfonyl fluoride + sulfamoyl) gain attention for combinatorial library construction.

In conclusion, 4-{[3-(Trifluoromethyl)cyclohexyl]sulfamoyl}benzene-1-sulfonyl fluoride represents a convergence point for cutting-edge research in drug discovery, chemical biology, and analytical science. Its structural features address multiple contemporary challenges—from covalent inhibitor design to sustainable chemistry—making it a compound worth monitoring in scientific literature and industry pipelines.